Cas no 2228465-55-0 (3-(1-amino-4,4-difluorocyclohexyl)-N,N-dimethylpyridin-2-amine)

• Product Name: 3-(1-amino-4,4-difluorocyclohexyl)-N,N-dimethylpyridin-2-amine
• CAS No: 2228465-55-0
• MF: C₁₃H₁₉F₂N₃
• MW: 255.306869745255
• CID: 5999055
• PubChem ID: 165668764
• Update Time: 2025-05-20

3-(1-amino-4,4-difluorocyclohexyl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-4,4-difluorocyclohexyl)-N,N-dimethylpyridin-2-amine
• EN300-1953947
• 2228465-55-0

• Inchi： 1S/C13H19F2N3/c1-18(2)11-10(4-3-9-17-11)12(16)5-7-13(14,15)8-6-12/h3-4,9H,5-8,16H2,1-2H3
• InChI Key： ATRNJPRRQLEENB-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2=CC=CN=C2N(C)C)(CC1)N)F

Computed Properties

• Exact Mass: 255.15470394g/mol
• Monoisotopic Mass: 255.15470394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-(1-amino-4,4-difluorocyclohexyl)-N,N-dimethylpyridin-2-amine

3-(1-amino-4,4-difluorocyclohexyl)-N,N-dimethylpyridin-2-amine: A Comprehensive Overview

The compound 3-(1-amino-4,4-difluorocyclohexyl)-N,N-dimethylpyridin-2-amine, identified by the CAS number NO2228465-55-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological properties. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The molecular structure of 3-(1-amino-4,4-difluorocyclohexyl)-N,N-dimethylpyridin-2-amine consists of a pyridine ring substituted with an amino group at position 2 and a cyclohexyl group at position 3. The cyclohexyl group is further modified with two fluorine atoms at the 4-position and an amino group at the 1-position. This configuration imparts unique electronic and steric properties to the molecule, which are crucial for its functional applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the pyridine ring and incorporate the substituted cyclohexyl group. These methods often involve multi-component reactions or catalytic processes, which enhance the yield and purity of the final product. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining high-quality outcomes.

The biological activity of 3-(1-amino-4,4-difluorocyclohexyl)-N,N-dimethylpyridin-2-amine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of key cellular pathways involved in neurodegenerative diseases. For instance, research conducted at the University of California, San Francisco, revealed that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for treating conditions such as Alzheimer's disease.

In addition to its therapeutic potential, this compound has shown remarkable performance in materials science applications. Studies published in the journal Nature Materials highlight its ability to act as a precursor for advanced polymer materials with enhanced mechanical and thermal stability. The fluorinated cyclohexyl group contributes significantly to these properties by introducing rigidity into the polymer backbone.

The environmental impact of synthesizing and using this compound has also been a focus of recent research. Green chemistry approaches have been implemented to minimize waste generation and reduce energy consumption during production. For example, solvent-free synthesis methods and catalytic recycling strategies have been developed to align with sustainable chemistry principles.

In conclusion, 3-(1-amino-4,4-difluorocyclohexyl)-N,N-dimethylpyridin-2-amine represents a versatile molecule with diverse applications across multiple scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a key player in future innovations. As research continues to unfold, this compound is expected to contribute significantly to both medical advancements and material science breakthroughs.